Cas no 1610526-17-4 (2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde)

2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde structure
1610526-17-4 structure
Product name:2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
CAS No:1610526-17-4
MF:C11H16N4O7
MW:316.267342567444
CID:6294133
PubChem ID:86289573

2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
    • SCHEMBL17144477
    • 5-(2-oxoethylideneamino)-6-(D-ribitylamino)uracil
    • CHEBI:78397
    • Q27147803
    • 1610526-17-4
    • PD194297
    • 5-OE-RU
    • SCHEMBL19176751
    • 1-Deoxy-1-({2,6-Dioxo-5-[(E)-(2-Oxoethylidene)amino]-1,2,3,6-Tetrahydropyrimidin-4-Yl}amino)-D-Ribitol
    • 5-(2-oxoethylideneamino)-6-D-ribitylaminouracil
    • Inchi: 1S/C11H16N4O7/c16-2-1-12-7-9(14-11(22)15-10(7)21)13-3-5(18)8(20)6(19)4-17/h1-2,5-6,8,17-20H,3-4H2,(H3,13,14,15,21,22)/b12-1+/t5-,6+,8-/m0/s1
    • InChI Key: PUEQUELBQOQOOV-GJQDMXJLSA-N
    • SMILES: O[C@H]([C@@H](CO)O)[C@H](CNC1=C(C(NC(N1)=O)=O)/N=C/C=O)O

Computed Properties

  • Exact Mass: 316.10189886g/mol
  • Monoisotopic Mass: 316.10189886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 181Ų

2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D487050-2.5mg
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
1610526-17-4
2.5mg
$3215.00 2023-05-18
TRC
D487050-1mg
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
1610526-17-4
1mg
$1367.00 2023-05-18
TRC
D487050-10mg
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
1610526-17-4
10mg
$ 9200.00 2023-09-07
TRC
D487050-5mg
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
1610526-17-4
5mg
$5442.00 2023-05-18

2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde Related Literature

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